Cas no 30355-91-0 (1,3,5-Triazine-2,4-diamine,N2,N4-diphenyl-6-(trichloromethyl)-)

• Product Name: 1,3,5-Triazine-2,4-diamine,N2,N4-diphenyl-6-(trichloromethyl)-
• CAS No: 30355-91-0
• MF: C₁₆H₁₂Cl₃N₅
• MW: 380.658979415894
• CID: 308484
• Update Time: 2024-01-28

1,3,5-Triazine-2,4-diamine,N2,N4-diphenyl-6-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,N2,N4-diphenyl-6-(trichloromethyl)-
• 1,3,5-Triazine-2,4-diamine, N2,N4-diphenyl-6-(trichloromethyl)-

• Inchi： 1S/C16H12Cl3N5/c17-16(18,19)13-22-14(20-11-7-3-1-4-8-11)24-15(23-13)21-12-9-5-2-6-10-12/h1-10H,(H2,20,21,22,23,24)
• InChI Key： KGPHBMYHPWTNST-UHFFFAOYSA-N
• SMILES： N1=C(C(Cl)(Cl)Cl)N=C(NC2=CC=CC=C2)N=C1NC1=CC=CC=C1

Computed Properties

• Exact Mass: 379.01616
• Monoisotopic Mass: 379.015829
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.7

Experimental Properties

• Density: 1.507
• Boiling Point: 514.6°C at 760 mmHg
• Flash Point: 265°C
• Refractive Index: 1.706
• PSA: 62.73
• pka: 2.71±0.10(Predicted)